Cas no 14766-63-3 (1H-Imidazole-2-ethanol,1-methyl-5-nitro-)

• Product Name: 1H-Imidazole-2-ethanol,1-methyl-5-nitro-
• CAS No: 14766-63-3
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 186560
• PubChem ID: 167163
• Update Time: 2025-04-19

1H-Imidazole-2-ethanol,1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-ethanol,1-methyl-5-nitro-
• 1-methyl-5-nitro-1H-Imidazole-2-ethanol
• 2-(1-methyl-5-nitroimidazol-2-yl)ethanol
• 2-(1-methyl-5-nitro-1H-imidazol-2-yl)ethanol
• DTXSID10933178
• Ipronidazole metabolite B 100 microg/mL in Acetonitrile
• Imidazole-2-ethanol, 1-methyl-5-nitro-
• SCHEMBL16324840
• 14766-63-3
• 1H-Imidazole-2-ethanol, 1-methyl-5-nitro-; Imidazole-2-ethanol, 1-methyl-5-nitro- (8CI); 1-Methyl-5-nitro-1H-imidazole-2-ethanol
• Ipronidazole metabolite B
• CHEMBL39019
• FT-0767594
• 1-Methyl-5-nitroimidazole-2-ethanol
• WTZSZHBIEVMQTN-UHFFFAOYSA-N
• 2-(1-Methyl-5-nitro-1H-imidazol-2-yl)ethan-1-ol

• Inchi： 1S/C6H9N3O3/c1-8-5(2-3-10)7-4-6(8)9(11)12/h4,10H,2-3H2,1H3
• InChI Key： WTZSZHBIEVMQTN-UHFFFAOYSA-N
• SMILES： OCCC1=NC=C([N+](=O)[O-])N1C

Computed Properties

• Exact Mass: 171.06447
• Monoisotopic Mass: 171.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9Ų
• XLogP3: _0.6

Experimental Properties

• Density: 1.45
• Boiling Point: 405.4°C at 760 mmHg
• Flash Point: 199°C
• Refractive Index: 1.612
• PSA: 81.19